Structural study of metal complexes of bisphosphonate amide ester: copper, magnesium, zinc and cadmium complexes of (dichloromethylene)bisphosphonic acid P-piperidinium-P′-methyl ester

CrystEngComm Pub Date: 2007-01-02 DOI: 10.1039/B616077H

Abstract

Four metal complexes of (dichloromethylene)bisphosphonic acid P-piperidinium-P′-methyl ester were prepared and their crystal structures determined by X-ray single-crystal diffraction. The complexes were [{Cu3(CH3PO3CCl2PO2NC5H10)3(H2O)2}(H2O)3]2 (1), [(MgCH3PO3CCl2PO2NC5H10)(H2O)3]n (2), [{NaZn1.5(CH3PO3CCl2PO2NC5H10)2(H2O)2}(H2O)]n (3) and [{Cd(CH3PO3CCl2PO2NC5H10)(H2O)3}(H2O)]n (4). The methyl ester of the piperidine derivative of Cl2MBP forms with copper the first wheel-like metal complex of bisphosphonate. The packing of this hexameric compound 1 consists of channels occupied by aqua ligands and lattice water molecules. Compounds 2–4 are polymers consisting of 1-D chains of different composition; in 3, coordinated Na+ cations hold the chains together, forming a 2-D layered structure. Compounds 2 and 4 form layers through hydrogen bonds.

Graphical abstract: Structural study of metal complexes of bisphosphonate amide ester: copper, magnesium, zinc and cadmium complexes of (dichloromethylene)bisphosphonic acid P-piperidinium-P′-methyl ester
Structural study of metal complexes of bisphosphonate amide ester: copper, magnesium, zinc and cadmium complexes of (dichloromethylene)bisphosphonic acid P-piperidinium-P′-methyl ester
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